Cas no 75941-33-2 (1,2-Benzenedicarbonitrile, 3-(hexyloxy)-6-hydroxy-)

• Product Name: 1,2-Benzenedicarbonitrile, 3-(hexyloxy)-6-hydroxy-
• CAS No: 75941-33-2
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 538768
• PubChem ID: 15006689
• Update Time: 2025-04-19

1,2-Benzenedicarbonitrile, 3-(hexyloxy)-6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 3-(hexyloxy)-6-hydroxy-
• 3-hexoxy-6-hydroxybenzene-1,2-dicarbonitrile
• 2,3-dicyano-4-hexyloxyphenol
• DTXSID00566873
• 2,3-dicyanohydroquinone monohexyl ether
• 3-(HEXYLOXY)-6-HYDROXYBENZENE-1,2-DICARBONITRILE
• GTQZUSKKYDNKNK-UHFFFAOYSA-N
• 75941-33-2
• SCHEMBL7770816

• Inchi： 1S/C14H16N2O2/c1-2-3-4-5-8-18-14-7-6-13(17)11(9-15)12(14)10-16/h6-7,17H,2-5,8H2,1H3
• InChI Key： GTQZUSKKYDNKNK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C#N)C=1C#N)O)CCCCCC

Computed Properties

• Exact Mass: 244.12128
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 77Ų

Experimental Properties

• PSA: 77.04